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Cat. No.: B3339004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bocconoline is a naturally occurring benzophenanthridine alkaloid that has garnered interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of the pharmacological profiling of Bocconoline,

summarizing key findings from preclinical research. The information presented herein is

intended to serve as a foundational resource for researchers and professionals involved in drug

discovery and development.

Chemical Properties
Property Value

Molecular Formula C22H21NO5

Molecular Weight 379.4 g/mol

IUPAC Name

(1,2-dimethoxy-12-methyl-13H-[1]

[2]benzodioxolo[5,6-c]phenanthridin-13-

yl)methanol

PubChem CID 181121[3]

CAS Number 32906-88-0[4]
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Pharmacological Activities
Currently, publicly available, in-depth pharmacological data on Bocconoline is limited. While

its chemical structure is defined, extensive studies detailing its specific receptor binding

affinities, comprehensive in vitro and in vivo activities, and modulated signaling pathways are

not widely reported in the scientific literature. The primary application noted for Bocconoline at

present is for general pharmacological research.

Potential Areas for Future Investigation
Given the pharmacological potential of other benzophenanthridine alkaloids, future research

into Bocconoline could explore a range of activities, including but not limited to:

Anticancer Activity: Many alkaloids of this class exhibit cytotoxic effects against various

cancer cell lines. Investigations could focus on Bocconoline's potential to induce apoptosis,

inhibit cell proliferation, or overcome drug resistance in cancer models.

Anti-inflammatory Effects: The potential for Bocconoline to modulate inflammatory

pathways, such as those involving cytokines and inflammatory enzymes, warrants

investigation.

Antimicrobial Properties: Screening Bocconoline against a panel of pathogenic bacteria and

fungi could reveal potential antimicrobial applications.

Neurological Effects: Some alkaloids interact with neurotransmitter receptors and

transporters. Exploring the neuropharmacological profile of Bocconoline could uncover

novel mechanisms of action.

Experimental Workflow for Pharmacological
Profiling
The following diagram outlines a general experimental workflow for the comprehensive

pharmacological profiling of a compound like Bocconoline.
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A generalized workflow for pharmacological profiling.

Conclusion
While the current body of public knowledge on the specific pharmacological profile of

Bocconoline is nascent, its classification as a benzophenanthridine alkaloid suggests potential

for a range of biological activities. The framework provided in this guide offers a roadmap for

future investigations that could unlock the therapeutic potential of this compound. Further

dedicated research is essential to elucidate its mechanisms of action, identify its molecular

targets, and evaluate its efficacy and safety in preclinical models.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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